Cas no 324057-90-1 (N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide)

• Product Name: N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide
• CAS No: 324057-90-1
• MF: C₂₈H₂₅N₂O₂P
• MW: 452.484067678452
• CID: 6320002
• PubChem ID: 6512228
• Update Time: 2025-07-08

N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide
• F0288-0037
• N-[(Z)-1-[(benzylamino)-phenylphosphoryl]-2-phenylethenyl]benzamide
• N-[(Z)-1-[(benzylamino)(phenyl)phosphoryl]-2-phenylethenyl]benzamide
• 324057-90-1
• AKOS003618401
• (Z)-N-(1-((benzylamino)(phenyl)phosphoryl)-2-phenylvinyl)benzamide

• Inchi： 1S/C28H25N2O2P/c31-28(25-17-9-3-10-18-25)30-27(21-23-13-5-1-6-14-23)33(32,26-19-11-4-12-20-26)29-22-24-15-7-2-8-16-24/h1-21H,22H2,(H,29,32)(H,30,31)/b27-21-
• InChI Key： ZTXZCBUVQLSKPX-MEFGMAGPSA-N
• SMILES： P(C1C=CC=CC=1)(/C(=C\C1C=CC=CC=1)/NC(C1C=CC=CC=1)=O)(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 452.16536504g/mol
• Monoisotopic Mass: 452.16536504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide

Comprehensive Overview of N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide (CAS No. 324057-90-1)

N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide (CAS No. 324057-90-1) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and materials science research. This compound, often referred to by its abbreviated name in academic circles, features a phosphoryl group and a benzamide moiety, making it a versatile candidate for various applications. Its Z-configuration and phenyl substituents contribute to its stereochemical properties, which are critical for its biological activity and synthetic utility.

In recent years, the demand for phosphorylated compounds like N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, topics frequently searched in scientific databases. The compound's benzylamino group also makes it a subject of study in catalysis and ligand design, aligning with trends in green chemistry and sustainable synthesis.

One of the most searched questions in the context of CAS No. 324057-90-1 revolves around its synthetic pathways and purification methods. The compound's synthesis typically involves multi-step reactions, including phosphorylation and amide coupling, which require precise conditions to achieve high yields. Advanced techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and confirming its stereochemistry.

The pharmacological potential of N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide is another hot topic. Preliminary studies suggest it may interact with protein targets involved in inflammation and cancer pathways, though further in vitro and in vivo studies are needed. This aligns with the growing public interest in precision medicine and targeted therapies, which dominate current biomedical discussions.

From a materials science perspective, the compound's conjugated system and phosphoryl group offer intriguing possibilities for organic electronics and photovoltaic applications. Its ability to form stable complexes with metals could also make it valuable in coordination chemistry, a field experiencing rapid growth due to its applications in energy storage and catalysis.

In summary, N-(Z)-1-(benzylamino)(phenyl)phosphoryl-2-phenylethenylbenzamide (CAS No. 324057-90-1) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional properties make it a compelling subject for ongoing research, particularly in areas like drug development, catalysis, and advanced materials. As scientific inquiries into this compound continue, its potential applications are likely to expand, addressing some of the most pressing challenges in modern science and technology.